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Compound of Interest

Compound Name: N-Formylpiperidine

Cat. No.: B045042 Get Quote

For Immediate Reference: Key Safety and Handling Protocols for N-Formylpiperidine

This guide provides essential, direct guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of N-Formylpiperidine. By

adhering to these procedures, you can mitigate risks and ensure a secure laboratory

environment.

N-Formylpiperidine is a combustible liquid that is harmful if swallowed and toxic in contact

with skin.[1][2] It is also known to cause serious eye and skin irritation.[3][4] Adherence to

proper personal protective equipment (PPE) and handling protocols is critical to minimize

exposure and ensure user safety.
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Hazard Class GHS Classification Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Danger
H302: Harmful if

swallowed[3][5]

Acute Toxicity, Dermal Category 3 Danger
H311: Toxic in contact

with skin[3][5]

Serious Eye

Damage/Irritation
Category 2 Danger

H319: Causes serious

eye irritation[3][5]

Skin

Corrosion/Irritation
Category 2 Danger

H315: Causes skin

irritation[3]

Specific target organ

toxicity — single

exposure

Category 3 Danger
H335: May cause

respiratory irritation[3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling N-Formylpiperidine to prevent skin and eye

contact, and inhalation of vapors.

Body Part Required PPE Standard/Specification

Eyes/Face
Chemical safety goggles or

face shield

OSHA 29 CFR 1910.133 or

European Standard EN166[6]

Skin/Hands
Appropriate protective gloves

(chemically resistant)
Inspected prior to use[4]

Body
Protective clothing to prevent

skin exposure

Complete protective clothing in

case of fire[5]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator

If exposure limits are exceeded

or irritation is experienced[6]
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This section details the procedural workflow for the safe handling of N-Formylpiperidine from

acquisition to disposal.

Experimental Workflow for Handling N-Formylpiperidine
Caption: A step-by-step workflow for the safe handling of N-Formylpiperidine.

First Aid Measures
Immediate action is crucial in the event of exposure to N-Formylpiperidine.

Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

Skin Contact
Take off immediately all contaminated clothing.

Wash skin with plenty of water.[5]

Ingestion
Rinse mouth. Call a poison center or a doctor if

you feel unwell.[5] Do NOT induce vomiting.[6]

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[5] If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen.[6]

Disposal Plan
Proper disposal of N-Formylpiperidine and its contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

N-Formylpiperidine Waste Disposal Workflow
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N-Formylpiperidine Waste Generated

Liquid N-Formylpiperidine Waste Contaminated Solid Waste
(e.g., gloves, absorbent material)

Place in a suitable, closed,
and labeled container for disposal

Dispose of contents/container in accordance
with licensed collector's sorting instructions

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of N-Formylpiperidine waste.

Disposal Guidelines:

Waste Treatment: Dispose of contents and containers in accordance with the instructions of

a licensed collector.[5]

Spills: Absorb spills with an inert material (e.g., sand, earth, vermiculite) and place the

material into a suitable container for disposal.[6] Avoid allowing the runoff to enter storm

sewers and ditches that lead to waterways.[6]

Containers: Empty containers may retain product residue and can be dangerous. Do not

pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat, sparks,

or open flames.[6]

Storage and Incompatibilities
Proper storage is critical to maintaining the stability and safety of N-Formylpiperidine.
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Storage Condition Requirement

General

Store in a cool, dry, and well-ventilated area

away from incompatible substances.[6] Keep

the container tightly closed.[6]

Security Store locked up.[5]

Ignition Sources Keep away from heat, sparks, and flame.[6]

Incompatible Materials Strong oxidizing agents.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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